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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glaucoside C, a naturally occurring steroidal glycoside, has garnered scientific interest due to

its potential therapeutic activities. Isolated from plants such as Atriplex glauca and Cynanchum

glaucescens, this compound has demonstrated a range of biological effects in preliminary

studies. This technical guide provides a comprehensive overview of the known bioactivities of

Glaucoside C, detailed protocols for relevant experimental validation, and a framework for in

silico prediction of its biological properties.

Note on In Silico Prediction for Glaucoside C: A critical component for accurate in silico

prediction is the canonical Simplified Molecular Input Line Entry System (SMILES) string, which

represents the chemical structure of a molecule in a format readable by computational tools.

Despite extensive searches of chemical databases, a canonical SMILES string for Glaucoside
C (CAS Number: 81474-89-7) is not publicly available. The complex chemical name, 6H-2,3,5-

Trioxapentaleno[1',6':5,6,7]cyclonona[1,2-a]
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15525937#in-silico-prediction-of-glaucoside-c-
bioactivity]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b15525937?utm_src=pdf-interest
https://www.benchchem.com/product/b15525937?utm_src=pdf-body
https://www.benchchem.com/product/b15525937?utm_src=pdf-body
https://www.benchchem.com/product/b15525937?utm_src=pdf-body
https://www.benchchem.com/product/b15525937?utm_src=pdf-body
https://www.benchchem.com/product/b15525937?utm_src=pdf-body
https://www.benchchem.com/product/b15525937#in-silico-prediction-of-glaucoside-c-bioactivity
https://www.benchchem.com/product/b15525937#in-silico-prediction-of-glaucoside-c-bioactivity
https://www.benchchem.com/product/b15525937#in-silico-prediction-of-glaucoside-c-bioactivity
https://www.benchchem.com/product/b15525937#in-silico-prediction-of-glaucoside-c-bioactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15525937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15525937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15525937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

